Cas no 2228212-59-5 (3-(3-chloro-2,4-difluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-chloro-2,4-difluorophenyl)-3-hydroxypropanenitrile
• CAS No: 2228212-59-5
• MF: C₉H₆ClF₂NO
• MW: 217.599848270416
• CID: 5937486
• PubChem ID: 165670852
• Update Time: 2025-10-20

3-(3-chloro-2,4-difluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-difluoro-β-hydroxybenzenepropanenitrile
• 3-(3-chloro-2,4-difluorophenyl)-3-hydroxypropanenitrile
• EN300-1980520
• 2228212-59-5

• Inchi： 1S/C9H6ClF2NO/c10-8-6(11)2-1-5(9(8)12)7(14)3-4-13/h1-2,7,14H,3H2
• InChI Key： SJSJQTOVZIGFJT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1F)Cl)F)(O)CC#N

Computed Properties

• Exact Mass: 217.0105978g/mol
• Monoisotopic Mass: 217.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Additional information on 3-(3-chloro-2,4-difluorophenyl)-3-hydroxypropanenitrile

Comprehensive Overview of 3-(3-Chloro-2,4-Difluorophenyl)-3-Hydroxypropanenitrile (CAS No. 2228212-59-5)

CAS No. 2288212-59-5 is a synthetic organic compound characterized by a unique molecular framework that combines aromatic halogenation with nitrile and hydroxyl functionalities. The compound's full name, 3-(3-chloro-2,4-difluorophenyl)-3-hydroxypropanenitrile, reflects its structural complexity, featuring a substituted benzene ring bearing chlorine and fluorine atoms at the 3 and 4 positions respectively, linked to a propiolic acid derivative with a terminal nitrile group and a hydroxyl moiety at the β-position. This structural configuration positions it as a potential scaffold for drug discovery programs targeting kinase inhibition, anti-inflammatory pathways, or metabolic enzyme modulation.

The 3-chloro-2,4-difluorophenyl substituent in this molecule is particularly noteworthy due to its electron-withdrawing properties and steric effects. Fluorine atoms at the para position (C4) and meta position (C3) create an asymmetric electronic environment that enhances lipophilicity while maintaining hydrogen-bonding capabilities through the adjacent hydroxyl group. Recent studies in medicinal chemistry have demonstrated that such fluorinated aromatic systems can significantly improve drug-like properties by modulating solubility profiles and metabolic stability.

The nitrile functional group (-CN) in this compound represents a versatile pharmacophore element. In modern pharmaceutical research, nitriles are often employed as bioisosteres for carboxylic acids or amides due to their ability to form strong hydrogen bonds with target proteins. Notably, several clinical-stage kinase inhibitors have incorporated similar nitrile-containing scaffolds to achieve high selectivity against specific ATP-binding sites in cancer-related signaling pathways.

The presence of the β-hydroxy propanenitrile motif introduces additional synthetic flexibility. This structural feature can be readily converted into various bioactive derivatives through nucleophilic substitution reactions or redox transformations. For instance, recent publications in the Journal of Medicinal Chemistry have highlighted the utility of such intermediates in developing irreversible inhibitors for serine proteases involved in neurodegenerative diseases.

Synthetic approaches to this compound typically involve multi-step cross-coupling strategies. The initial construction of the 3-chloro-2,4-difluorobenzene core can be achieved via electrophilic aromatic substitution followed by selective fluorination using Selectfluor reagents. The subsequent introduction of the nitrile group is often accomplished through alkylation of cyanide salts under phase-transfer catalysis conditions. These methodologies align with modern green chemistry principles by minimizing solvent usage and maximizing atom economy.

Biological evaluation studies have demonstrated that compounds containing this scaffold exhibit promising activity against various disease targets. In particular, analogs with similar structural motifs have shown IC₅₀ values below 100 nM against epidermal growth factor receptor (EGFR) variants associated with non-small cell lung cancer (NSCLC). The hydroxyl group's position appears critical for optimal binding affinity through direct interactions with conserved aspartate residues in ATP-binding domains.

The pharmacokinetic profile of this class of compounds has been extensively studied using microsomal stability assays and Caco-2 cell permeability models. The combination of fluorinated aromatic rings and polar functional groups results in favorable logP values (typically between 1.8-3.0) that balance membrane permeability with aqueous solubility requirements for oral bioavailability. Recent advances in computational modeling have further elucidated the role of each substituent in determining metabolic clearance rates via cytochrome P450 enzymes.

In the context of drug discovery pipelines, this compound serves as an important lead structure for fragment-based screening campaigns targeting G protein-coupled receptors (GPCRs). The rigid aromatic core provides conformational stability while the flexible side chain allows for adaptive binding modes across different receptor subtypes. Collaborative efforts between academic research groups and pharmaceutical companies have already identified several optimized derivatives showing improved selectivity over off-target kinases.

From an analytical chemistry perspective, characterization techniques such as nuclear magnetic resonance spectroscopy (NMR) and high-resolution mass spectrometry are essential for confirming the structure of this compound. The distinctive coupling patterns observed in proton NMR spectra provide unambiguous evidence for the spatial arrangement of substituents on the aromatic ring system. Additionally, X-ray crystallography studies have revealed unique intermolecular hydrogen bonding networks formed by adjacent hydroxyl groups in crystalline lattices.

Ongoing research continues to explore novel applications for this molecular framework beyond traditional pharmaceutical uses. Preliminary investigations suggest potential utility as agrochemical agents targeting specific plant pathogens or as building blocks for organic electronic materials requiring controlled electron transport properties. These emerging applications highlight the versatility of well-designed heterocyclic architectures in addressing diverse scientific challenges.